Cas no 1602836-46-3 (3-Buten-2-one, 1-(2-amino-4-thiazolyl)-)

3-Buten-2-one, 1-(2-amino-4-thiazolyl)-, is a specialized organic compound featuring a reactive α,β-unsaturated ketone moiety linked to a 2-amino-4-thiazolyl group. This structure imparts versatility in synthetic applications, particularly in the formation of heterocyclic compounds and pharmaceutical intermediates. The presence of both the amino and thiazole functionalities enhances its utility as a building block for bioactive molecules, including antimicrobial and anti-inflammatory agents. Its conjugated system allows for selective reactivity in Michael additions and cyclization reactions. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for research and industrial use, it serves as a key precursor in medicinal and agrochemical synthesis.

3-Buten-2-one, 1-(2-amino-4-thiazolyl)- structure

1602836-46-3 structure

Product Name:3-Buten-2-one, 1-(2-amino-4-thiazolyl)-

CAS No:1602836-46-3

MF:C₇H₈N₂OS

MW:168.216219902039

CID:6460902

Update Time:2025-05-20

3-Buten-2-one, 1-(2-amino-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one, 1-(2-amino-4-thiazolyl)-
- Inchi： 1S/C7H8N2OS/c1-2-6(10)3-5-4-11-7(8)9-5/h2,4H,1,3H2,(H2,8,9)
- InChI Key： AJZYPPDUOSJGGR-UHFFFAOYSA-N
- SMILES： C(C1=CSC(N)=N1)C(=O)C=C

Experimental Properties

Density: 1.269±0.06 g/cm3(Predicted)
Boiling Point: 350.6±25.0 °C(Predicted)
pka: 3.47±0.10(Predicted)

3-Buten-2-one, 1-(2-amino-4-thiazolyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-795468-0.05g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	0.05g	$827.0	2025-02-22
Enamine	EN300-795468-0.1g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	0.1g	$867.0	2025-02-22
Enamine	EN300-795468-0.25g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	0.25g	$906.0	2025-02-22
Enamine	EN300-795468-0.5g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	0.5g	$946.0	2025-02-22
Enamine	EN300-795468-1.0g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	1.0g	$986.0	2025-02-22
Enamine	EN300-795468-2.5g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	2.5g	$1931.0	2025-02-22
Enamine	EN300-795468-5.0g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	5.0g	$2858.0	2025-02-22
Enamine	EN300-795468-10.0g	1-(2-amino-1,3-thiazol-4-yl)but-3-en-2-one	1602836-46-3	95.0%	10.0g	$4236.0	2025-02-22

3-Buten-2-one, 1-(2-amino-4-thiazolyl)- Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 3-Buten-2-one, 1-(2-amino-4-thiazolyl)-

Introduction to 3-Buten-2-one, 1-(2-amino-4-thiazolyl) (CAS No. 1602836-46-3)

3-Buten-2-one, 1-(2-amino-4-thiazolyl), also known by its CAS number 1602836-46-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of thiazole, a heterocyclic aromatic organic compound that has gained considerable attention due to its diverse biological activities and potential applications in drug development.

The chemical structure of 3-Buten-2-one, 1-(2-amino-4-thiazolyl) features a thiazole ring attached to a butenone moiety, which imparts unique properties and reactivity. The thiazole ring is known for its ability to form stable complexes with various metal ions, making it a valuable scaffold in the design of metalloprotein inhibitors and other therapeutic agents. The butenone group, on the other hand, provides additional functional groups that can be modified to enhance the compound's pharmacological properties.

Recent studies have highlighted the potential of 3-Buten-2-one, 1-(2-amino-4-thiazolyl) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 3-Buten-2-one, 1-(2-amino-4-thiazolyl) could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory properties, 3-Buten-2-one, 1-(2-amino-4-thiazolyl) has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound and its derivatives exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 3-Buten-2-one, 1-(2-amino-4-thiazolyl) have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity further support its suitability for drug development.

In the context of drug discovery and development, 3-Buten-2-one, 1-(2-amino-4-thiazolyl) has been used as a starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize the binding affinity and selectivity of this compound towards specific biological targets. These approaches have led to the identification of several promising lead compounds with enhanced pharmacological properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While no clinical trials have yet been conducted specifically on 3-Buten-2-one, 1-(2-amino-4-thiazolyl), preclinical studies have provided strong evidence supporting its potential therapeutic applications. These studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects.

The future prospects for 3-Buten-2-one, 1-(2-amino-4-thiazolyl) are promising. Ongoing research is focused on further optimizing its chemical structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to explore new therapeutic areas where this compound could be beneficial. For example, preliminary studies suggest that it may have potential as an anticancer agent due to its ability to inhibit certain signaling pathways involved in tumor growth.

In conclusion, 3-Buten-2-one, 1-(2-amino-4-thiazolyl) (CAS No. 1602836-46-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that we will see more innovative applications of this compound in the near future.